Cas no 649739-41-3 (Ethanethiol, 2-[4-(octyloxy)phenoxy]-)

• Product Name: Ethanethiol, 2-[4-(octyloxy)phenoxy]-
• CAS No: 649739-41-3
• MF: C₁₆H₂₆O₂S
• MW: 282.441443920136
• CID: 410254
• PubChem ID: 71377692
• Update Time: 2025-04-19

Ethanethiol, 2-[4-(octyloxy)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanethiol, 2-[4-(octyloxy)phenoxy]-
• 2-(4-octoxyphenoxy)ethanethiol
• 649739-41-3
• 2-[4-(Octyloxy)phenoxy]ethane-1-thiol
• DTXSID00800325

• Inchi： 1S/C16H26O2S/c1-2-3-4-5-6-7-12-17-15-8-10-16(11-9-15)18-13-14-19/h8-11,19H,2-7,12-14H2,1H3
• InChI Key： YRHAFPHWTNCZKQ-UHFFFAOYSA-N
• SMILES： SCCOC1C=CC(=CC=1)OCCCCCCCC

Computed Properties

• Exact Mass: 282.16548
• Monoisotopic Mass: 282.16535124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 19.5Ų

Experimental Properties

• PSA: 18.46